Cas no 3572-06-3 (4-(3-Oxobutyl)phenyl acetate)

4-(3-Oxobutyl)phenyl acetate Properties

Names and Identifiers

• 4-(3-Oxobutyl)phenyl acetate
• 2-Butanone, 4-(p-hydroxyphenyl)-, acetate
• 2-Butanone, 4-[4-(acetyloxy)phenyl]-
• 4-(p-hydroxyphenyl)-2-butanonacetate
• 4-[4-(acetyloxy)phenyl]-2-butanon
• Acetate of 4-(hydroxyphenyl)-2-butanone
• ENT-32833
• para-(2-Acetylethyl)phenyl acetate
• Cuelure
• 4-(p-Acetoxyphenyl)-2-butanone
• 4-(4-Acetoxyphenyl)-2-butanone
• 4-(3-Oxobutyl)phenyl acetate (4-(4-Acetoxyphenyl)-2-butanone
• 4-(4-Acetoxyphenyl)
• 4-(p-hydroxyphenyl)-2-butanone acetate
• 4-[4-(acetyloxy)phenyl]-2-butanone
• 4-ACETOXYPHENYL-2-BUTANONE
• Acetic Acid 4-(3-Oxobutyl)phenyl Ester
• Cur-lure
• FEMA 3652
• p-(3-oxobutyl)phenyl acetate
• Pherocon
• pheroconqff
• q-Lure
• Cue-lure
• Pherocon QFF
• 4-(4-(Acetyloxy)phenyl)-2-butanone
• 4-(p-Hydroxyphenyl)-2-butanone, acetate
• FE
• +Expand

• MDL： MFCD00008704
• InChIKey： UMIKWXDGXDJQJK-UHFFFAOYSA-N
• Inchi： 1S/C12H14O3/c1-9(13)3-4-11-5-7-12(8-6-11)15-10(2)14/h5-8H,3-4H2,1-2H3
• SMILES： O(C(C([H])([H])[H])=O)C1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])C([H])([H])C(C([H])([H])[H])=O

Computed Properties

• Exact Mass: 206.094294g/mol
• Surface Charge: 0
• XLogP3: 1.7
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 206.094294g/mol
• Monoisotopic Mass: 206.094294g/mol
• Topological Polar Surface Area: 43.4Ų
• Heavy Atom Count: 15
• Complexity: 227
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 3
• Surface Charge: 0

Experimental Properties

• LogP: 2.13350
• PSA: 43.37000
• Merck: 2616
• Refractive Index: n20/D 1.509(lit.)
• Boiling Point: 123-124 °C/0.2 mmHg(lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• FEMA: 3652
• Color/Form: Not determined
• Solubility: Slightly soluble in water
• Density: 1.099 g/mL at 25 °C(lit.)

4-(3-Oxobutyl)phenyl acetate Security Information

• RTECS：EL8950000
• WGK Germany：2
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H303-H402
• Warning Statement： P273-P312-P501
• Prompt：warning
• Storage Condition：Keep it tightly closed. Store in a cool, dry place.
• Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.
• Toxicity：LD50 in rats (mg/kg): 3038 ±1266 orally; in rabbits (mg/kg): >2025 dermally; LC50 (24 hr) in rainbow trout, bluegill sunfish (ppm): 21, 18 (Beroza)

4-(3-Oxobutyl)phenyl acetate Customs Data

• HS CODE：2915390090
• Customs Data：

  China Customs Code:

  2915390090

  Overview:

  2915390090. Other acetate esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915390090. esters of acetic acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:5.5%. General tariff:30.0%